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Compound of Interest

Compound Name: 2' 5"-Difluoroacetophenone
CAS No.: 1979-36-8
Cat. No.: B032684
Get Quote
. J

2',5'-Difluoroacetophenone is a fluorinated aromatic ketone that serves as a critical
intermediate in the synthesis of pharmaceuticals, agrochemicals, and advanced materials.[1]
The incorporation of fluorine atoms into organic molecules can significantly alter their physical,
chemical, and biological properties, often enhancing metabolic stability, binding affinity, and
lipophilicity.[1] Understanding the fundamental physical properties of building blocks like 2',5'-
Difluoroacetophenone is paramount for process optimization, reaction design, quality control,
and ensuring safe handling in a laboratory setting. This guide provides the foundational data
and experimental context required for its effective application.

Core Physicochemical & Thermal Properties

The primary identifying characteristics of 2',5'-Difluoroacetophenone are summarized below.
These values represent the foundational data for any researcher working with this compound.
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Property Value Source(s)
CAS Number 1979-36-8 [2][3]
Molecular Formula CsHeF20 [1][2]
Molecular Weight 156.13 g/mol [2][3]
Clear, colorless to light yellow
Appearance o [1][2]
liquid/oil
78-80°C @ 12 mmHg190-
Boiling Point 191°C @ 760 mmHg [2][4]11]
(est.)61°C @ 5 mmHg
Density 1.233 g/mL at 25°C [2][3]
Refractive Index (n20/D) 1.4882 [2][3]

_ >110°C (>230°F)113°C
Flash Point [2][3]
(closed cup)

N Soluble in Chloroform, Ethyl
Solubility Acetat [2]
cetate

Expert Insight: The significant variation in reported boiling points underscores the critical
importance of documenting the pressure at which the measurement was taken. The boiling
point is defined as the temperature where a liquid's vapor pressure equals the external
pressure.[4][5] Lowering the pressure, as in a vacuum distillation, substantially reduces the
temperature required to induce boiling, which is a crucial technique for purifying thermally
sensitive compounds.

Spectroscopic Profile: A Molecular Fingerprint

Spectroscopic analysis provides an unambiguous structural confirmation of a compound. For
2'.5'-Difluoroacetophenone, the key techniques are Infrared (IR) and Nuclear Magnetic
Resonance (NMR) spectroscopy.

Infrared (IR) Spectroscopy
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FT-IR spectroscopy is a powerful tool for identifying the functional groups present in a
molecule. The IR spectrum of 2',5'-Difluoroacetophenone is dominated by several
characteristic absorption bands. A vapor phase IR spectrum is available for reference on the
SpectraBase database.[6]

e C=0 (Carbonyl) Stretch: A strong, sharp absorption band is expected in the region of 1680-
1700 cm~1. The conjugation of the carbonyl group with the aromatic ring slightly lowers its
frequency compared to a saturated ketone (which appears around 1715 cm™1).

e C-F (Carbon-Fluorine) Stretch: Strong absorptions in the 1100-1300 cm~1 region are
characteristic of the C-F bond.

o Aromatic C=C Stretches: Medium to weak absorptions in the 1400-1600 cm~* range indicate
the carbon-carbon stretching vibrations within the benzene ring.

e Aromatic C-H Stretch: A weak band appearing just above 3000 cm~! is indicative of the C-H
bonds on the aromatic ring.

 Aliphatic C-H Stretch: Bands corresponding to the methyl group (CHs) will appear just below
3000 cm™1,

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the carbon and hydrogen framework of
a molecule.

e 'H NMR (Proton NMR):

o Methyl Protons (-COCHs): A sharp singlet is expected around & 2.6 ppm. This signal is a
singlet because there are no adjacent protons to cause splitting.

o Aromatic Protons (Ar-H): The three protons on the difluorinated ring will appear in the
aromatic region (& 7.0-8.0 ppm). Their signals will be complex multiplets due to splitting by
each other (3JHH coupling) and by the adjacent fluorine atoms (3JHF and *JHF coupling).
The fluorine atoms are strongly electron-withdrawing, which tends to shift the proton
signals downfield (to a higher ppm value).
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e 13C NMR (Carbon-13 NMR):

o Carbonyl Carbon (C=0): The ketone carbonyl carbon is expected to appear significantly
downfield, typically in the range of & 195-200 ppm.

o Methyl Carbon (-CHs): The methyl carbon will be found upfield, likely around & 26-30 ppm.

o Aromatic Carbons (Ar-C): Six distinct signals are expected in the aromatic region (o 110-
165 ppm). The carbons directly bonded to fluorine will appear as doublets with large one-
bond carbon-fluorine coupling constants (*JCF). Other aromatic carbons will also show
smaller couplings to the fluorine atoms (2JCF, 3JCF). A study on related 2'-
fluoroacetophenones confirmed that through-space coupling between the acetyl group
carbons and the fluorine atom can be observed, providing conformational information.[7]

Experimental Protocols for Physical Property
Determination

The following sections detail standardized, step-by-step methodologies for the accurate
determination of the key physical properties of 2',5'-Difluoroacetophenone.

Boiling Point Determination (Thiele Tube Method)

This micro-scale method is ideal for determining the boiling point with a small sample volume, a
common scenario in research and development.[1]

Causality: The Thiele tube is designed with a side-arm that, when heated, creates a convection
current in the heating oil (e.g., mineral oil).[4] This ensures a uniform and gradual temperature
increase throughout the apparatus, which is critical for an accurate measurement. The boiling
point is observed when the vapor pressure inside the capillary tube equals the atmospheric
pressure, marked by the cessation of bubbles and the entry of liquid into the capillary upon
cooling.[1]

Methodology:

o Sample Preparation: Fill a small test tube or Durham tube to about half-full with 2',5'-
Difluoroacetophenone.
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Capillary Insertion: Seal one end of a capillary tube using a flame. Place the capillary tube
into the sample tube with the open end down.

Apparatus Assembly: Attach the sample tube to a thermometer using a rubber band or wire.
The bottom of the tube should align with the thermometer bulb.

Heating: Insert the thermometer and sample assembly into the Thiele tube, ensuring the
sample is fully submerged in the heating oil.

Observation: Gently heat the side-arm of the Thiele tube with a Bunsen burner or micro-
burner. Observe the capillary tube.

Data Recording: Heat until a rapid and continuous stream of bubbles emerges from the
capillary's open end. Turn off the heat and allow the apparatus to cool slowly. The
temperature at which the bubble stream stops and the liquid just begins to enter the capillary
tube is the boiling point. Record the ambient atmospheric pressure.

© 2026 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b032684?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

Sample Preparation

Seal one end of
capillary tube
Fill tube with
2',5"-Difluoroacetophenone

Apparatus Setup

Attach sample tube
to thermometer

Measurement

Gently heat Observe rapid Remove heat and Record T when liquid )| __Final Boiling Point
! o 1quid L _Final Bolling Polnt_ Boiling Point
side-arm bubble stream allow to cool enters capillary

Inset capillary
(open end down)
into sample

Insert assembly
into Thiele tube
filled with oil

© 2026 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b032684?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Sample Preparation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b032684?utm_src=pdf-custom-synthesis#bc-rfq
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.02%3A_Boiling_Point/6.2B%3A_Step-by-Step_Procedures_for_Boiling_Point_Determination
https://www.geeksforgeeks.org/chemistry/determination-of-boiling-point-of-organic-compounds/
https://www.geeksforgeeks.org/chemistry/determination-of-boiling-point-of-organic-compounds/
https://www.scribd.com/document/154152681/Experiment-1
http://vijaynazare.weebly.com/uploads/1/1/2/4/11245229/melting_boiling.pdf
https://uomustansiriyah.edu.iq/media/lectures/6/6_2021_07_16!08_18_40_PM.pdf
https://dev.spectrabase.com/spectrum/JBow3hKQNay
https://pubs.acs.org/doi/10.1021/acs.joc.1c00051
https://www.benchchem.com/product/b032684/docs#introduction-the-significance-of-fluorinated-ketones
https://www.benchchem.com/product/b032684/docs#introduction-the-significance-of-fluorinated-ketones
https://www.benchchem.com/product/b032684/docs#introduction-the-significance-of-fluorinated-ketones
https://www.benchchem.com/product/b032684/docs#introduction-the-significance-of-fluorinated-ketones
https://www.benchchem.com/product/b032684?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b032684?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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